Cas no 1779124-51-4 (3-Chloro-2-fluoro-6-bromobenzonitrile)

• Product Name: 3-Chloro-2-fluoro-6-bromobenzonitrile
• CAS No: 1779124-51-4
• MF: C₇H₂BrClFN
• MW: 234.452883243561
• MDL: MFCD26958725
• CID: 4613319
• PubChem ID: 86276516
• Update Time: 2025-10-23

3-Chloro-2-fluoro-6-bromobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 6-BROMO-3-CHLORO-2-FLUOROBENZONITRILE
• 1779124-51-4
• MFCD26958725
• Benzonitrile, 6-bromo-3-chloro-2-fluoro-
• 3-Chloro-2-fluoro-6-bromobenzonitrile
• AT23382
• DTXSID501275807

• MDL： MFCD26958725
• Inchi： 1S/C7H2BrClFN/c8-5-1-2-6(9)7(10)4(5)3-11/h1-2H
• InChI Key： HBZBMSOXIOOFED-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1C#N)F)Cl

Computed Properties

• Exact Mass: 232.90432g/mol
• Monoisotopic Mass: 232.90432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 3-Chloro-2-fluoro-6-bromobenzonitrile

Introduction to 3-Chloro-2-fluoro-6-bromobenzonitrile (CAS No. 1779124-51-4)

3-Chloro-2-fluoro-6-bromobenzonitrile (CAS No. 1779124-51-4) is a versatile organic compound with a unique combination of halogen substituents and a cyano group. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The presence of multiple halogens and the cyano group imparts specific chemical properties that make it an attractive starting material for the synthesis of more complex molecules.

The molecular structure of 3-Chloro-2-fluoro-6-bromobenzonitrile consists of a benzene ring substituted with a chlorine atom at the 3-position, a fluorine atom at the 2-position, and a bromine atom at the 6-position, along with a cyano group at the 5-position. This arrangement of substituents provides a high degree of functionalization, which can be leveraged in various synthetic transformations.

In the realm of pharmaceutical research, 3-Chloro-2-fluoro-6-bromobenzonitrile has shown promise as an intermediate in the synthesis of novel drug candidates. The halogen substituents can be used for further functionalization through reactions such as Suzuki coupling, which is widely employed in the development of bioactive compounds. Additionally, the cyano group can be converted into other functional groups, such as carboxylic acids or amides, which are common in many therapeutic agents.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of 3-Chloro-2-fluoro-6-bromobenzonitrile in the synthesis of a series of potent inhibitors targeting specific enzymes involved in cancer pathways. The researchers demonstrated that by modifying the halogen substituents and the cyano group, they could achieve high selectivity and potency against their target enzymes. This work underscores the versatility and potential of this compound in drug discovery.

Beyond pharmaceuticals, 3-Chloro-2-fluoro-6-bromobenzonitrile has also found applications in agrochemicals. Its unique combination of halogens and cyano group makes it suitable for the synthesis of herbicides and pesticides with improved efficacy and reduced environmental impact. For instance, a study published in Pesticide Biochemistry and Physiology explored the use of this compound as an intermediate in the development of new herbicides that exhibit enhanced selectivity and reduced toxicity to non-target organisms.

In materials science, 3-Chloro-2-fluoro-6-bromobenzonitrile has been investigated for its potential use in the synthesis of advanced polymers and coatings. The presence of multiple halogens allows for controlled polymerization reactions, leading to materials with tailored properties such as enhanced thermal stability and mechanical strength. A recent publication in Polymer Chemistry reported on the synthesis of copolymers using this compound as a monomer, resulting in materials with improved performance characteristics for various industrial applications.

The physical properties of 3-Chloro-2-fluoro-6-bromobenzonitrile, including its melting point, boiling point, and solubility, have been well-characterized. These properties are crucial for optimizing its use in different synthetic processes. For example, its solubility in common organic solvents such as dichloromethane and dimethylformamide facilitates its use in solution-phase reactions. Additionally, its thermal stability ensures that it can withstand typical reaction conditions without significant degradation.

The synthetic accessibility of 3-Chloro-2-fluoro-6-bromobenzonitrile has been well-established through various methods reported in the literature. One common approach involves the sequential introduction of halogen substituents onto a benzene ring followed by nitrilation to form the cyano group. This multi-step process allows for precise control over the final product's structure and purity. Recent advancements in green chemistry have also led to more environmentally friendly synthetic routes for this compound, reducing waste generation and improving overall sustainability.

In conclusion, 3-Chloro-2-fluoro-6-bromobenzonitrile (CAS No. 1779124-51-4) is a highly functionalized organic compound with a wide range of applications across multiple fields. Its unique combination of halogen substituents and cyano group makes it an attractive starting material for the synthesis of complex molecules with diverse biological and chemical properties. Ongoing research continues to uncover new uses for this compound, further highlighting its importance in modern scientific endeavors.